Cas no 2680781-69-3 (3-Ethynyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid)

• Product Name: 3-Ethynyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• CAS No: 2680781-69-3
• MF: C₁₃H₁₁NO₄
• MW: 245.230743646622
• CID: 6353885
• PubChem ID: 165938807
• Update Time: 2025-10-13

3-Ethynyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethynyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• 2680781-69-3
• EN300-28277833
• 3-Ethynyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid

• Inchi： 1S/C13H11NO4/c1-3-5-18-13(17)14-11-7-9(4-2)6-10(8-11)12(15)16/h2-3,6-8H,1,5H2,(H,14,17)(H,15,16)
• InChI Key： QZQVJSNPKWXNQM-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1C=C(C#C)C=C(C(=O)O)C=1)=O

Computed Properties

• Exact Mass: 245.06880783g/mol
• Monoisotopic Mass: 245.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-Ethynyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid

3-Ethynyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid: A Novel Compound with Promising Applications in Biomedical Research

3-Ethynyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid (CAS No. 2680781-69-3) has emerged as a significant compound in the field of biomedical research, owing to its unique molecular structure and potential therapeutic applications. This compound, characterized by its ethynyl group and carbonyl amino functionalities, has attracted considerable attention due to its ability to interact with various biological targets. Recent studies have highlighted its role in drug discovery, targeted therapy, and cellular signaling pathways, making it a focal point for researchers aiming to develop innovative therapeutic strategies.

3-Ethynyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid is a derivative of benzoic acid, with the introduction of a prop-2-en-1-yloxy group and an ethynyl substituent at specific positions. The molecular framework of this compound is designed to enable interactions with proteins, lipids, and nucleic acids, which are critical for cellular processes. Its structural complexity allows for the modulation of biological functions, making it a versatile candidate for applications in pharmacology and biotechnology.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-Ethynyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid, which has been explored in the context of drug development. Researchers have demonstrated that this compound exhibits potential as a modulator of kinase pathways, a key area in the treatment of oncological disorders. For instance, a 2023 study published in Journal of Medicinal Chemistry reported that 3-Ethynyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid (a closely related compound) demonstrated significant anti-proliferative activity against breast cancer cell lines, highlighting its potential as a targeted therapy agent.

Furthermore, the carbonyl amino group in 3-Ethynyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid is believed to play a crucial role in its biological activity. This functional group can form hydrogen bonds with specific residues in enzyme active sites, thereby modulating enzymatic activity. Such interactions are particularly relevant in the context of drug-target interactions, where the ability to selectively bind to a target is essential for therapeutic efficacy.

Recent studies have also explored the pharmacokinetic properties of 3-Ethynyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid, emphasizing its potential for oral administration and bioavailability. A 2024 publication in Drug Delivery and Translational Research indicated that the compound exhibits favorable metabolic stability in vitro, which is a critical factor for its application in clinical trials. These findings suggest that 3-Ethynyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid could be a promising candidate for systemic drug delivery strategies.

Additionally, the ethynyl group in 3-Ethynyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid is of particular interest due to its ability to participate in click chemistry reactions. This property has been exploited in the development of probe molecules for imaging applications, where the compound is used as a biomarker for specific cellular processes. For example, researchers have utilized 3-Ethynyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid as a fluorescent probe to study mitochondrial dynamics in living cells, providing insights into cellular metabolism and energy production.

The prop-2-en-1-yloxy moiety in 3-Ethynyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid is another key structural feature that contributes to its biological activity. This group is known to interact with lipid membranes, facilitating the compound's ability to cross cell membranes and reach intracellular targets. Such properties are particularly valuable in the development of drug delivery systems that require targeted release of therapeutic agents.

Recent advancements in computational modeling have further enhanced the understanding of 3-Ethynyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid's mechanism of action. Molecular dynamics simulations have revealed that the compound can adopt multiple conformations, allowing it to interact with a variety of biological targets. These findings have implications for the design of structure-based drug discovery approaches, where the compound serves as a scaffold for the development of new therapeutics.

In conclusion, 3-Ethynyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid represents a promising compound with diverse applications in biomedical research. Its unique molecular structure and functional groups enable interactions with various biological targets, making it a valuable candidate for drug development, targeted therapy, and biomarker discovery. As research in this area continues to evolve, the potential of 3-Ethynyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid is expected to expand, contributing to the advancement of therapeutic strategies in the field of biomedicine.